Cas no 1263475-12-2 (1,4-Diazaspiro[5.5]undecane-5,9-dione)

• Product Name: 1,4-Diazaspiro[5.5]undecane-5,9-dione
• CAS No: 1263475-12-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 1103665
• PubChem ID: 58368691
• Update Time: 2025-05-24

1,4-Diazaspiro[5.5]undecane-5,9-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazaspiro[5.5]undecane-5,9-dione
• 1,4-diaza-spiro[5.5]undecane-5,9-dione
• 1263475-12-2
• MFCD19382393
• SCHEMBL1445616
• QVQMRAGGHIOTLV-UHFFFAOYSA-N
• EN300-6505096

• Inchi： 1S/C9H14N2O2/c12-7-1-3-9(4-2-7)8(13)10-5-6-11-9/h11H,1-6H2,(H,10,13)
• InChI Key： QVQMRAGGHIOTLV-UHFFFAOYSA-N
• SMILES： O=C1C2(CCC(CC2)=O)NCCN1

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,4-Diazaspiro[5.5]undecane-5,9-dione

1,4-Diazaspiro[5.5]undecane-5,9-dione (CAS No. 1263475-12-2): A Comprehensive Overview

1,4-Diazaspiro[5.5]undecane-5,9-dione (CAS No. 1263475-12-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and diazine moiety, exhibits a range of biological activities that make it a valuable candidate for drug development. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 1,4-Diazaspiro[5.5]undecane-5,9-dione.

Chemical Structure and Properties

1,4-Diazaspiro[5.5]undecane-5,9-dione is a spirocyclic compound with a molecular formula of C₁₁H₁₆N₂O₂. The spirocyclic structure consists of a diazine ring fused to a cyclohexane ring, creating a unique scaffold that imparts distinct chemical and biological properties. The compound's molecular weight is 204.26 g/mol, and it is typically found as a white crystalline solid with a melting point of approximately 180-182°C. The presence of the diazine moiety and the spirocyclic framework contribute to its stability and reactivity in various chemical reactions.

Synthesis Methods

The synthesis of 1,4-Diazaspiro[5.5]undecane-5,9-dione has been explored through several routes, each offering unique advantages in terms of yield and purity. One common method involves the reaction of 1,4-diazabicyclo[3.3.0]octane with an appropriate dicarbonyl compound under mild conditions. Another approach utilizes the intramolecular cyclization of an appropriately substituted diamine followed by oxidation to form the dione functionality. These synthetic strategies have been optimized to achieve high yields and selectivity, making them suitable for large-scale production in industrial settings.

Biological Activities

1,4-Diazaspiro[5.5]undecane-5,9-dione has demonstrated a wide range of biological activities that make it an attractive candidate for drug development. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antiproliferative effects on various cancer cell lines, suggesting its potential as an anticancer agent.

In neuropharmacology, 1,4-Diazaspiro[5.5]undecane-5,9-dione has shown promise in modulating neurotransmitter systems. It has been reported to act as a selective serotonin reuptake inhibitor (SSRI), making it a potential therapeutic option for treating mood disorders such as depression and anxiety. Furthermore, its ability to cross the blood-brain barrier enhances its utility in central nervous system (CNS) disorders.

Clinical Applications and Research Developments

The potential clinical applications of 1,4-Diazaspiro[5.5]undecane-5,9-dione are currently being explored in various preclinical and clinical studies. In preclinical models of inflammatory diseases such as rheumatoid arthritis and Crohn's disease, this compound has shown significant efficacy in reducing inflammation and improving disease outcomes. These findings have led to ongoing clinical trials to evaluate its safety and efficacy in human patients.

In the field of oncology, early-stage clinical trials are investigating the use of 1,4-Diazaspiro[5.5]undecane-5,9-dione as a novel anticancer agent. Preliminary results have indicated that it can effectively inhibit the growth of tumor cells while exhibiting minimal toxicity to normal cells. This selective cytotoxicity makes it an attractive candidate for further development in cancer therapy.

In neuropharmacology, preclinical studies have demonstrated the potential of 1,4-Diazaspiro[5.5]undecane-5,9-dione in treating mood disorders such as depression and anxiety. Its SSRI-like activity and ability to cross the blood-brain barrier suggest that it could be developed into a new class of antidepressants with improved efficacy and fewer side effects compared to existing treatments.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1,4-Diazaspiro[5.5]undecane-5,9-dione highlights its potential as a multifaceted therapeutic agent with applications in multiple disease areas. The unique chemical structure and diverse biological activities make it an exciting target for further investigation and development.

In conclusion, 1,4-Diazaspiro[5.5]undecane-5,9-dione (CAS No. 1263475-12-2) represents a promising compound with significant therapeutic potential in various medical fields. Continued research efforts will likely uncover new applications and optimize its use in clinical settings.